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Compound of Interest

Compound Name: Pseudoionone

Cat. No.: B086502 Get Quote

A Technical Guide to the Physical Properties of
Pseudoionone
For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of key chemical compounds is paramount. This guide

provides an in-depth look at the physical properties of pseudoionone, a terpene ketone of

interest in various chemical syntheses.

Core Physical Properties of Pseudoionone
Pseudoionone is a pale-yellow liquid at room temperature.[1] A summary of its key physical

properties, including boiling point and solubility, is presented in the table below.

Physical Property Value Conditions

Boiling Point 265.4 °C Atmospheric Pressure

143.00 to 145.00 °C 12.00 mm Hg[2][3]

114.00 to 116.00 °C 2.00 mm Hg[1][2][4]

Water Solubility 97 mg/L 25 °C[1]

Solubility in Organic Solvents Soluble Alcohol, Ether[1][5]
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Experimental Determination of Physical Properties
The following section outlines the general experimental protocols that can be employed to

determine the boiling point and solubility of a compound such as pseudoionone.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a compound like pseudoionone, which has a high

boiling point at atmospheric pressure, vacuum distillation is often employed to determine the

boiling point at reduced pressures. This prevents potential decomposition of the compound at

high temperatures.

A common laboratory method for determining the boiling point is the distillation method.[6][7] In

this procedure, the liquid is heated in a distillation flask connected to a condenser. A

thermometer is placed in the vapor path to measure the temperature of the vapor that is in

equilibrium with the boiling liquid. The temperature that remains constant during the distillation

of the bulk of the liquid is recorded as the boiling point. It is crucial to also record the

atmospheric pressure at which the measurement is taken, as boiling point is pressure-

dependent.[6] For high-boiling liquids, a Thiele tube apparatus can also be used for a micro-

scale determination.[6]

Solubility Determination
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature to form a saturated solution.

For determining the solubility of pseudoionone in water, a shake-flask method is commonly

used.[8] In this method, an excess amount of pseudoionone is added to a known volume of

water in a flask. The flask is then agitated at a constant temperature for an extended period

(e.g., 24-48 hours) to ensure that equilibrium is reached. After this period, the mixture is

allowed to stand, and the undissolved portion is separated from the saturated solution by

filtration or centrifugation. The concentration of pseudoionone in the clear saturated solution is

then determined using an appropriate analytical technique, such as UV-Vis spectroscopy, gas

chromatography (GC), or high-performance liquid chromatography (HPLC).
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To determine the solubility in organic solvents like alcohol and ether, a similar procedure is

followed. A known amount of the solvent is saturated with pseudoionone, and the

concentration of the dissolved solute is measured. For highly soluble substances, a simple

visual observation of miscibility at different ratios can provide a qualitative assessment of

solubility.

Workflow for Physical Property Determination
The logical flow for experimentally determining the key physical properties of a chemical

substance is outlined in the diagram below.
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Figure 1: Workflow for determining the physical properties of pseudoionone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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